Cas no 1175640-23-9 (3-(3-Chlorophenyl)-1H-indazol-5-amine)

3-(3-Chlorophenyl)-1H-indazol-5-amine is a chlorinated indazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 3-chlorophenyl substitution at the 3-position of the indazole core, coupled with an amine group at the 5-position, offering reactivity for further functionalization. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or other therapeutic agents. Its well-defined aromatic and heterocyclic framework contributes to stability and selectivity in binding interactions. The presence of both electron-withdrawing (chloro) and electron-donating (amine) groups enhances its versatility in medicinal chemistry applications.
3-(3-Chlorophenyl)-1H-indazol-5-amine structure
1175640-23-9 structure
Product Name:3-(3-Chlorophenyl)-1H-indazol-5-amine
CAS No:1175640-23-9
MF:C13H10ClN3
MW:243.691601276398
CID:1034152
PubChem ID:39218522
Update Time:2025-10-29

3-(3-Chlorophenyl)-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Chlorophenyl)-1H-indazol-5-amine
    • DB-303817
    • J-510599
    • 1175640-23-9
    • DTXSID10653485
    • Inchi： 1S/C13H10ClN3/c14-9-3-1-2-8(6-9)13-11-7-10(15)4-5-12(11)16-17-13/h1-7H,15H2,(H,16,17)
    • InChI Key： WKEAQALAYSYSIZ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)C1C2C=C(C=CC=2NN=1)N

Computed Properties

  • Exact Mass: 243.0563250g/mol
  • Monoisotopic Mass: 243.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.7Ų

3-(3-Chlorophenyl)-1H-indazol-5-amine Pricemore >>

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